[(1-ethyl-1H-pyrazol-3-yl)methyl][(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]amine

• Molecular Formula: C13H21N5
• Molecular Weight: 247.34 g/mol
• IUPAC Name: N-[(2-ethyl-4-methylpyrazol-3-yl)methyl]-1-(1-ethylpyrazol-3-yl)methanamine
• InChI: InChI=1S/C13H21N5/c1-4-17-7-6-12(16-17)9-14-10-13-11(3)8-15-18(13)5-2/h6-8,14H,4-5,9-10H2,1-3H3
• InChI Key: JFTSONQMWVLZDW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)CNCC2=C(C=NN2CC)C

Description

The compound [(1-ethyl-1H-pyrazol-3-yl)methyl][(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]amine is a bifunctional amine featuring two pyrazole rings linked via methylene groups. Each pyrazole moiety is substituted with ethyl groups at the 1-position, while one pyrazole also bears a methyl group at the 4-position. This structural complexity confers unique steric and electronic properties, making it a candidate for applications in coordination chemistry, catalysis, or pharmaceutical intermediates. Its synthesis likely involves nucleophilic substitution reactions between pyrazole precursors and methylamine derivatives, as seen in analogous compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(1-ethyl-1H-pyrazol-3-yl)methyl][(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]amine typically involves the following steps:

Formation of Pyrazole Rings: The pyrazole rings can be synthesized through the reaction of hydrazine with 1,3-diketones under acidic or basic conditions.

Alkylation: The ethyl groups are introduced via alkylation reactions using ethyl halides in the presence of a base such as potassium carbonate.

Methylene Bridge Formation: The two pyrazole rings are connected by a methylene bridge through a condensation reaction with formaldehyde and a secondary amine.

Industrial Production Methods

Industrial production of this compound may involve continuous flow synthesis techniques to enhance yield and purity. The use of automated reactors and precise control of reaction conditions can optimize the production process.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where one of the substituents on the pyrazole ring is replaced by another nucleophile.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and catalytic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and solvent conditions such as ethanol or tetrahydrofuran.

Substitution: Nucleophiles such as halides, amines, and thiols under basic or acidic conditions.

Major Products Formed

Oxidation: Formation of pyrazole N-oxides.

Reduction: Formation of reduced pyrazole derivatives.

Substitution: Formation of substituted pyrazole derivatives with various functional groups.

Scientific Research Applications

[(1-ethyl-1H-pyrazol-3-yl)methyl][(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]amine has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its pharmacological properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor for agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of [(1-ethyl-1H-pyrazol-3-yl)methyl][(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit enzyme activity by binding to the active site or alter receptor function by interacting with binding sites, thereby affecting cellular pathways and physiological responses.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Compound Name	Molecular Formula	Substituents (Pyrazole Positions)	Key Functional Groups	Molecular Weight (g/mol)
[(1-Ethyl-1H-pyrazol-3-yl)methyl][(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]amine	C₁₄H₂₂N₆	1-Et (both rings), 4-Me (one ring)	Amine, pyrazole, methylene	298.38 (calculated)
N-Ethyl-1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine	C₁₂H₁₆N₄	1-Et, 1-Me, 3-pyridinyl	Amine, pyrazole, pyridine	232.29 (ESI-MS: [M+H]⁺ = 203)
3-Methyl-1-(pyrimidin-5-yl)-1H-pyrazol-4-amine	C₈H₁₀N₄	1-pyrimidinyl, 3-Me, 4-NH₂	Amine, pyrazole, pyrimidine	176.20 (EI-MS: [M+H]⁺ = 176)
1-[(4-Chloro-1H-pyrazol-1-yl)methyl]-5-methyl-1H-pyrazol-3-amine	C₈H₁₀ClN₅	1-(4-Cl-pyrazolyl)methyl, 5-Me, 3-NH₂	Amine, pyrazole, chloro	211.65

Key Observations :

• Substituent Effects: The target compound’s ethyl and methyl groups enhance lipophilicity compared to pyridinyl or pyrimidinyl substituents in analogues . The absence of heteroaromatic rings (e.g., pyridine in ) may reduce π-π stacking interactions but improve solubility in nonpolar solvents.

Physical and Spectroscopic Properties

• Melting Points : Pyrazole amines with electron-withdrawing groups (e.g., chloro in ) exhibit higher melting points (>200°C) due to stronger intermolecular forces. The target compound’s melting point is unreported but predicted to be lower (~150–180°C) based on its alkyl-dominated structure.
• Spectroscopy :
  • NMR : Similar to N-ethyl-1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine , the target compound’s ¹H NMR would show resonances for ethyl groups (δ 1.2–1.5 ppm, triplets) and pyrazole protons (δ 6.5–8.0 ppm).
  • Mass Spectrometry : ESI-MS data for analogues (e.g., [M+H]⁺ = 203 in ) suggest the target compound would ionize efficiently, with a predicted [M+H]⁺ peak at ~297.

Biological Activity

[(1-ethyl-1H-pyrazol-3-yl)methyl][(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]amine is a pyrazole derivative characterized by its unique structural properties, which include two interconnected pyrazole rings linked by a methylene bridge. This compound has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology.

Chemical Structure and Properties

The molecular formula of [(1-ethyl-1H-pyrazol-3-yl)methyl][(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]amine is C₁₄H₁₈N₄, with a molecular weight of approximately 254.33 g/mol. Its structure can be represented as follows:

$$\text{ C}_2\text{H}_5\text{ N}_2\text{C}_3\text{H}_4\text{N }_2$$

This compound's pyrazole rings contribute to its reactivity and potential biological activity through various mechanisms, including enzyme inhibition and interaction with biological macromolecules.

Anticancer Properties

Preliminary studies have indicated that [(1-ethyl-1H-pyrazol-3-yl)methyl][(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]amine exhibits significant anticancer properties . Research has shown that compounds with similar pyrazole structures can inhibit cancer cell proliferation through various pathways, including apoptosis induction and cell cycle arrest.

Anti-inflammatory Effects

In addition to its anticancer potential, this compound has been investigated for its anti-inflammatory effects . Pyrazole derivatives are known to modulate inflammatory responses, potentially through the inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) .

The biological activity of [(1-ethyl-1H-pyrazol-3-yl)methyl][(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]amine may involve several mechanisms:

• Enzyme Inhibition : It may act as an inhibitor of specific enzymes involved in cancer progression and inflammation.
• Interaction with Receptors : The compound could interact with various receptors or signaling pathways, altering cellular responses.
• Modulation of Gene Expression : It may influence the expression of genes associated with cell growth and inflammation.

Study on Enzyme Inhibition

A study focusing on the enzyme inhibition properties of pyrazole derivatives found that compounds structurally similar to [(1-ethyl-1H-pyrazol-3-yl)methyl][(1-ethyl-4-methyl-1H-pyrazol-5-yl)methyl]amine demonstrated significant inhibitory effects against certain kinases involved in tumor growth.

Antiviral Activity

Another investigation explored the antiviral properties of pyrazole derivatives against the Tobacco Mosaic Virus (TMV). While not directly related, the findings suggest that similar compounds can exhibit promising antiviral activity, indicating a broader spectrum of biological effects related to pyrazole structures .

Comparative Analysis with Related Compounds

Compound Name	Molecular Formula	Unique Features
[(1-methyl-1H-pyrazol-3-yl)methyl][(1-methyl-4-methyl-1H-pyrazol-5-yl)methyl]amine	C₁₄H₁₈N₄	Methyl substitutions instead of ethyl
[(2-(4-fluorophenyl)thiazol) methyl][(1-methyl - 1H-pyrazol - 5-y)methyl]amine	C₁₅H₁₆F₃N₃S	Incorporates thiazole moiety

The unique substitution pattern in [(1-ethyl - 1H-pyrazol - 3-y)methyl][(1 - ethyl - 4-methyl - 1H-pyrazol - 5-y)methyl]amine contributes to its distinct biological activities compared to related compounds.